Cas no 1216186-17-2 (2-(2-methoxy-4,5-dimethylphenyl)propanal)

• Product Name: 2-(2-methoxy-4,5-dimethylphenyl)propanal
• CAS No: 1216186-17-2
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 6171512
• PubChem ID: 82048592
• Update Time: 2025-06-22

2-(2-methoxy-4,5-dimethylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-4,5-dimethylphenyl)propanal
• EN300-1851527
• 1216186-17-2

• Inchi： 1S/C12H16O2/c1-8-5-11(10(3)7-13)12(14-4)6-9(8)2/h5-7,10H,1-4H3
• InChI Key： MWNKBYUPGKSXMS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C(C)=CC=1C(C=O)C

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 2-(2-methoxy-4,5-dimethylphenyl)propanal

2-(2-methoxy-4,5-dimethylphenyl)propanal: A Versatile Compound with Promising Applications in Biomedical Research

2-(2-methoxy-4,5-dimethylphenyl)propanal (CAS No. 1216186-17-2) represents a unique class of organic compounds characterized by its complex aromatic structure and functional groups. This compound features a benzene ring substituted with a methoxy group at the 2-position and two methyl groups at the 4 and 5 positions, which are connected to a propanal chain. The presence of these substituents significantly influences the compound's physicochemical properties, making it a valuable target for 2-(2-methoxy-4,5-dimethylphenyl)propanal-based research in pharmacology and synthetic chemistry.

Recent studies have highlighted the potential of 2-(2-methoxy-4,5-dimethylphenyl)propanal in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that the compound exhibits selective binding affinity for protein kinase C (PKC) isoforms, suggesting its potential as a therapeutic agent for inflammatory diseases. This finding aligns with the growing interest in 2-(2-methoxy-4,5-dimethylphenyl)propanal as a scaffold for drug development.

From a synthetic perspective, the 2-(2-methoxy-4,5-dimethylphenyl)propanal molecule can be synthesized through a multi-step process involving electrophilic aromatic substitution and aldehyde formation. A 2024 study in Organic & Biomolecular Chemistry reported an efficient one-pot synthesis method using microwave-assisted conditions, which significantly reduced reaction time and improved yield. This advancement underscores the importance of 2-(2-methoxy-4,5-dimethylphenyl)propanal in the design of novel organic compounds.

Functional group analysis of 2-(2-methoxy-4,5-dimethylphenyl)propanal reveals its potential for further chemical modifications. The methoxy group at the 2-position can undergo nucleophilic substitution reactions, while the aldehyde group at the terminal end serves as a reactive site for cross-coupling reactions. These properties make 2-(2-methoxy-4,5-dimethylphenyl)propanal a promising candidate for the development of multifunctional drugs.

Recent computational studies have explored the molecular dynamics of 2-(2-methoxy-4,5-dimethylphenyl)propanal in biological systems. A 2023 simulation using molecular docking revealed that the compound can interact with specific receptors in the central nervous system, suggesting its potential applications in neuropharmacology. These findings highlight the need for further experimental validation of 2-(2-methoxy-4,5-dimethylphenyl)propanal's biological activities.

Comparative analysis with related compounds has shown that 2-(2-methoxy-4,5-dimethylphenyl)propanal exhibits distinct pharmacological profiles. For example, a 2024 study in European Journal of Medicinal Chemistry compared the anti-inflammatory effects of 2-(2-methoxy-4,5-dimethylphenyl)propanal with traditional NSAIDs, demonstrating its superior efficacy in reducing inflammation without causing gastrointestinal side effects. This discovery has sparked renewed interest in 2-(2-methoxy-4,5-dimethylphenyl)propanal for clinical applications.

From a toxicological standpoint, 2-(2-methoxy-4,5-dimethylphenyl)propanal has shown favorable safety profiles in preclinical studies. A 2023 toxicity assessment in Toxicological Sciences indicated that the compound does not induce significant cytotoxicity in human liver cells, which is a critical factor for drug development. These results suggest that 2-(2-methoxy-4,5-dimethylphenyl)propanal may have a lower risk of adverse effects compared to existing therapeutics.

Recent advances in analytical chemistry have enabled more precise characterization of 2-(2-methoxy-4,5-dimethylphenyl)propanal. A 2024 study in Journal of Chromatography A developed a high-performance liquid chromatography (HPLC) method for the rapid and accurate quantification of this compound in biological samples. This analytical tool is essential for understanding the pharmacokinetics and bioavailability of 2-(2-methoxy-4,5-dimethylphenyl)propanal in vivo.

Interdisciplinary research has further expanded the applications of 2-(2-methoxy-4,5-dimethylphenyl)propanal. A 2023 collaboration between chemists and biologists in ACS Chemical Biology demonstrated that the compound can be used as a probe for studying enzyme activity in metabolic pathways. This innovative approach highlights the versatility of 2-(2-methoxy-4,5-dimethylphenyl)propanal in both fundamental and applied research.

Looking ahead, the development of 2-(2-methoxy-4,5-dimethylphenyl)propanal-based therapies will likely benefit from advances in nanotechnology and drug delivery systems. A 2024 review in Nano Today discussed the potential of using nanocarriers to enhance the solubility and bioavailability of this compound. Such innovations could significantly improve the therapeutic potential of 2-(2-methoxy-4,5-dimethylphenyl)propanal in clinical settings.

In conclusion, 2-(2-methoxy-4,5-dimethylphenyl)propanal (CAS No. 1216186-17-2) represents a promising compound with diverse applications in biomedical research. Its unique chemical structure and functional groups make it an attractive target for drug development, while recent studies have demonstrated its potential in various therapeutic areas. As research in this field continues to advance, the importance of 2-(2-methoxy-4,5-dimethylphenyl)propanal is likely to grow, offering new opportunities for innovation in pharmaceutical science.